Cas no 946265-83-4 (2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide)

• Product Name: 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
• CAS No: 946265-83-4
• MF: C₂₂H₁₉FN₂O₄
• MW: 394.395669221878
• CID: 5517071
• Update Time: 2025-06-09

2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-fluorophenoxy)-N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-
• 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

• Inchi： 1S/C22H19FN2O4/c23-16-6-9-18(10-7-16)29-14-21(26)24-17-8-5-15-3-1-11-25(19(15)13-17)22(27)20-4-2-12-28-20/h2,4-10,12-13H,1,3,11,14H2,(H,24,26)
• InChI Key： KMCVSJGPSQIISK-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1=CC=CO1)=O)(=O)COC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

Recent Advances in the Study of 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide (CAS: 946265-83-4)

The compound 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide (CAS: 946265-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide exhibits high affinity for certain enzyme systems involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vitro and in vivo studies are underway to validate these findings.

Another significant aspect of recent research has been the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable synthesis method, which could facilitate larger-scale production for preclinical and clinical studies. The improved synthetic protocol also allows for the generation of analogs with modified pharmacological properties, enabling structure-activity relationship (SAR) studies to enhance therapeutic efficacy and reduce potential side effects.

Pharmacokinetic studies have revealed that 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide demonstrates favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and bioavailability. Current efforts are focused on formulating the compound in novel drug delivery systems to overcome these limitations and improve its therapeutic index.

In addition to its potential therapeutic applications, this compound has also been explored as a chemical probe to study biological pathways. Its selective binding properties make it a valuable tool for investigating the roles of specific enzymes and receptors in disease mechanisms. Such studies could provide deeper insights into the molecular basis of various pathologies and identify new targets for drug discovery.

Looking ahead, the research community anticipates that further studies on 2-(4-fluorophenoxy)-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide will yield critical data to support its advancement into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential therapies. The compound's unique chemical structure and biological activity profile position it as a promising candidate for addressing unmet medical needs in several disease areas.